N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, also known as TAK-220, is a compound that has been developed as a selective antagonist of the chemokine receptor CXCR3. This receptor plays a crucial role in the recruitment of immune cells to sites of inflammation and is therefore a potential target for the treatment of inflammatory diseases.
Mechanism of Action
N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide acts as a selective antagonist of CXCR3, blocking the binding of its ligands CXCL9, CXCL10, and CXCL11. This prevents the recruitment of immune cells to sites of inflammation, reducing the inflammatory response.
Biochemical and Physiological Effects
In vitro studies have shown that N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide inhibits the migration of activated T cells and monocytes in response to CXCL10. In vivo studies have demonstrated its efficacy in reducing inflammation in animal models of rheumatoid arthritis and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is its selectivity for CXCR3, which reduces the risk of off-target effects. However, its potency and efficacy may vary depending on the experimental conditions and the disease model used.
Future Directions
Future research on N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide could focus on its potential applications in other inflammatory diseases, as well as its use in combination with other therapies. Studies could also investigate the effects of N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide on the tumor microenvironment and its potential as an immunotherapy for cancer. Finally, further optimization of the synthesis method could improve the yield and scalability of N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide production.
Synthesis Methods
The synthesis of N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves several steps, starting with the reaction of 4-chloro-2-fluoroaniline with 1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride to form the corresponding sulfonamide. This intermediate is then reacted with 1,2,3,4-tetrahydronaphthalene-2-sulfonyl isocyanate to yield N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide.
Scientific Research Applications
N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has been extensively studied for its potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. It has also been investigated for its anti-tumor activity, as CXCR3 is expressed on tumor-infiltrating lymphocytes and plays a role in the immune response to cancer.
properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClFNO2S/c17-13-6-8-16(15(18)10-13)19-22(20,21)14-7-5-11-3-1-2-4-12(11)9-14/h5-10,19H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJRLLMDZAFBAAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NC3=C(C=C(C=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClFNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chloro-2-fluorophenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.